Dimethylamine hydrochloride
Cat. No. B122199
CAS RN:
506-59-2
M. Wt: 81.54 g/mol
InChI Key: IQDGSYLLQPDQDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Dimethylamine hydrochloride is a salt formed by the reaction of dimethylamine and hydrochloric acid . It is a raw material of organic synthesis, used as a catalyst for acetylation analysis, and in the preparation of azoviolet and dimethylamine aqueous solution . It is also a key ingredient in popular anti-diabetic drug - Metformin HCL .
Synthesis Analysis
Traditionally, dimethylamine hydrochloride is prepared by slowly adding hydrochloric acid to dimethylamine. The speed of addition is controlled to maintain a temperature no more than 15°C and a pH of 7-8 . After the reaction finishes, activated carbon is added for decolorizing, and the filtrate is adjusted to pH=3-4 with hydrochloric acid. The solution is then decompressed and steamed to the greatest extent to obtain dimethylamine hydrochloride .
Molecular Structure Analysis
The molecular formula of Dimethylamine hydrochloride is C2H8ClN . The molecular weight is 81.54 .
Chemical Reactions Analysis
Dimethylamine hydrochloride can participate in various chemical reactions. For example, it can be deprotonated by cyanoguanidine, forming a guanidinium cation. The dimethylamine nitrogen then has a free lone pair available for nucleophilic attack at the electrophilic nitrile carbon. A proton transfer gives the final metformin HCl salt .
Physical And Chemical Properties Analysis
Dimethylamine hydrochloride appears as white, foliage-like crystals with a melting point of 171°C . It is highly soluble in water, soluble in alcohol and chloroform, and insoluble in ether . It exhibits deliquescence .
Scientific Research Applications
- Field : Pharmaceutical Industry
- Application : Dimethylamine hydrochloride is used as an intermediate in the manufacture of pharmaceuticals like ranitidine and metformin, tramadol, and amlodipine .
- Results : The outcomes are the production of the mentioned pharmaceuticals, which are widely used in medical treatments .
- Field : Agrochemical Industry
- Application : It is used as a precursor of atrazine, a widely used herbicide .
- Results : The outcome is the production of atrazine, which is used for broadleaf and grassy weed control in crops .
- Field : Organic Chemistry
- Application : It is associated with sodium acetate and used to carry out the Willgerodt-Kindler reaction to prepare amides .
- Results : The outcome is the production of amides, which have various applications in different industries .
- Field : Rubber Industry
- Application : Its free base reacts with carbon disulfide to get dimethyldithiocarbamate which is used in rubber vulcanization .
- Results : The outcome is the production of vulcanized rubber, which has improved properties compared to natural rubber .
- Field : Organic Chemistry
- Application : It is involved in the synthesis of dimethyl- (1-methyl-pyrrol-2-ylmethyl)-amine by reacting with 1-methyl pyrrole and formaldehyde .
- Results : The outcome is the production of dimethyl- (1-methyl-pyrrol-2-ylmethyl)-amine, which may have various applications in different industries .
Pharmaceuticals Manufacturing
Atrazine Precursor
Willgerodt-Kindler Reaction
Rubber Vulcanization
Synthesis of Dimethyl- (1-methyl-pyrrol-2-ylmethyl)-amine
Preparation of Intermediates for Organic Synthesis
- Field : Pharmaceutical Industry
- Application : N-(2-Chloroethyl) dimethylamine hydrochloride has been utilized in the development of a new antibacterial membrane based on quaternized aminochitosan (QAMCS) derivative for advanced wound dressing applications .
- Results : The QAMCS3 membranes demonstrated superior antibacterial activities with maximum inhibition values ranging from 80% to 98%, surpassing the AMCS membrane (57-72%). Additionally, with increasing concentration (from 25 to 250 µg/mL), the antibacterial activities of the membranes significantly improved .
- Field : Agriculture
- Application : Dimethylamine hydrochloride has applications in agriculture relating to the formation of particles resulting from reactions with methanesulfonic acid (MSA) .
- Results : The outcome is the formation of particles, which is particularly significant in coastal and agricultural areas .
- Field : Leather Industry
- Application : It is used as a de-hairing agent in tanning .
- Results : The outcome is the production of leather, which is used in various industries .
- Field : Organic Chemistry
- Application : Dimethylamine hydrochloride has been used in the preparation of hexamethylmelamine-methyl-14C .
- Results : The outcome is the production of hexamethylmelamine-methyl-14C, which may have various applications in different industries .
- Field : Various Industries
- Application : Dimethylamine hydrochloride is widely used in organic synthesis, including the production of cationic polymers, chelating agents, fabric softeners, and personal care products .
- Results : The outcome is the production of various products, which have various applications in different industries .
Antibacterial Membrane for Wound Dressing
Particle Formation in Agriculture
De-hairing Agent in Tanning
Preparation of Hexamethylmelamine-methyl-14C
Production of Cationic Polymers, Chelating Agents, Fabric Softeners, and Personal Care Products
- Field : Dye Industry
- Application : It is used in the manufacturing of dyes .
- Results : The outcome is the production of various dyes, which are used in various industries .
- Field : Rubber Industry
- Application : It is used in the production of rubber accelerators .
- Results : The outcome is the production of rubber accelerators, which are used to speed up the vulcanization of rubber .
- Field : Cleaning Industry
- Application : It is used in the production of soaps and cleaning compounds .
- Results : The outcome is the production of soaps and cleaning compounds, which are used for cleaning purposes .
- Field : Agriculture
- Application : It is used as an agricultural fungicide .
- Results : The outcome is the production of fungicides, which are used to control fungal diseases in plants .
- Field : Organic Chemistry
- Application : It has been used to prepare the standard solution of methylamine (MA), dimethylamine (DMA), trimethylamine (TMA), and trimethylamine-N-oxide (TMAO) while determining methylamines and trimethylamine-N-oxide in particulate matter .
- Results : The outcome is the production of standard solutions of methylamines and trimethylamine-N-oxide, which are used in various applications .
Dyes Manufacturing
Rubber Accelerators
Soaps and Cleaning Compounds
Agricultural Fungicide
Preparation of Methylamines and Trimethylamine-N-oxide in Particulate Matter
Safety And Hazards
Future Directions
Dimethylamine hydrochloride is used as an intermediate in the manufacture of pharmaceuticals like ranitidine and metformin, tramadol, and amlodipine . Its future directions could involve further exploration of its uses in pharmaceuticals and other industries.
Relevant Papers
A study titled “Dimethylamine in cloud water: a case study over the northwest Atlantic Ocean” analyzes characteristics of dimethylamine in cloud water over the northwest Atlantic . Another study titled “A practical synthesis of deuterated methylamine and dimethylamine” describes an efficient and practical route conducive to the reduction of production costs of deuterium methylamine hydrochloride and deuterium dimethylamine hydrochloride .
properties
IUPAC Name |
N-methylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H7N.ClH/c1-3-2;/h3H,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQDGSYLLQPDQDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H8ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
124-40-3 (Parent) |
Source
|
| Record name | Dimethylamine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000506592 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID8027163 |
Source
|
| Record name | N-Methylmethanamine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8027163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
81.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Deliquescent solid; [Merck Index] White to off-white odorless solid; Hygroscopic; [Acros Organics MSDS] |
Source
|
| Record name | Dimethylamine hydrochloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20620 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
0.000435 [mmHg] |
Source
|
| Record name | Dimethylamine hydrochloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20620 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Dimethylamine hydrochloride | |
CAS RN |
506-59-2, 75693-94-6 |
Source
|
| Record name | Dimethylamine, hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=506-59-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dimethylamine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000506592 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methanamine, N-methyl-, hydrochloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N-Methylmethanamine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8027163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dimethylammonium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.315 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Dimethylamine-15N hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIMETHYLAMINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7M4CWB6AOK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Citations
For This Compound
4,270
Citations
… approach of sodium tungstate, sodium selenite, and lanthanide nitrate in an acidic water solution in the presence of N,N-dimethylethanolamine (DMEA) or dimethylamine hydrochloride (…
Number of citations: 32
pubs.acs.org
… starch–methylene dimethylamine hydrochloride (SMMAHC) was synthesized by the reaction of corn starch with cationic reagent hydroxymethyl dimethylamine hydrochloride (HMMAHC…
Number of citations: 53
www.sciencedirect.com
… sodium nitrite (NaNO2) and dimethylamine hydrochloride DMA-HCL in vivo and in vitro on … The effect of dietary protein on Nitrosation of dimethylamine hydrochloride and the possible …
Number of citations: 4
core.ac.uk
Dimethylamine is the immediate precursor of dimethylnitrosamine, a known potent carcinogen in a wide variety of animal species. Although small amounts of dimethylamine are …
Number of citations: 19
www.sciencedirect.com
… In the present study, we observed the effects of both dimethylamine hydrochloride and … Total intake of dimethylamine hydrochloride or sodium nitrite was 5.88 g and the mean daily …
Number of citations: 1
www.wjgnet.com
Transmembrane movements of K+ and Cl- in salivary acinar cells are important in the formation of saliva, and may be affected by changes in intracellular pH (pHi). Exposure to NH4Cl …
Number of citations: 11
journals.physiology.org
… 1,1-Dimethylamine hydrochloride, ammonium sulfate, and sodium nitrite were obtained from Aldrich. Sodium hypochlorite (NaOCl) solution was obtained from Fisher Scientific. All other …
Number of citations: 206
pubs.acs.org
… Acros dimethylamine hydrochloride (99%), trimethylamine hydrochloride (98%), unsymmetrical dimethylhydrazine (99%), and sodium nitrite (97+%), Fisher Scientific ammonium …
Number of citations: 739
pubs.acs.org
… agreed closely with 241.7 pCi/mole and 286.2 pCi/mmole, respectively, which were computed from the specific activity of I4Cdimethylamine hydrochloride used in the synthesis. …
Number of citations: 12
analyticalsciencejournals.onlinelibrary.wiley.com
Mit dieser Arbeit wurden die elektrochemischen Forschungen in geschmolzenen organischen Salzen begonnen. Als Lösungsmittel wurde das geschmolzene Dimethylamin-…
Number of citations: 10
www.degruyter.com
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